(+/-)-2-Amino-2-desoxy-3-O-hexadecyl-glycerol

• IUPAC Name: 2-amino-3-hexadecoxypropan-1-ol
• InChI: InChI=1S/C19H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-18-19(20)17-21/h19,21H,2-18,20H2,1H3
• InChI Key: BAJLFGHOMLHSCH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCOCC(CO)N
• Molecular Formula: C19H41NO2
• Molecular Weight: 315.5 g/mol

Description

(+/-)-2-Amino-2-desoxy-3-O-hexadecyl-glycerol, also known as D-erythro-sphingosine, is a sphingolipid that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a derivative of sphingosine, which is an important component of cell membranes and plays a crucial role in cell signaling. In

Mechanism of Action

The mechanism of action of (+/-)-2-Amino-2-desoxy-3-O-hexadecyl-glycerol is not fully understood. However, it is believed to act by modulating the activity of various enzymes and signaling pathways in the body. It has been shown to inhibit the activity of enzymes involved in inflammation and cancer growth. It has also been shown to modulate the activity of the immune system, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (+/-)-2-Amino-2-desoxy-3-O-hexadecyl-glycerol are diverse. It has been shown to reduce inflammation by inhibiting the activity of various enzymes involved in the inflammatory response. It has also been shown to induce apoptosis (cell death) in cancer cells, leading to a reduction in tumor growth. Additionally, it has been shown to modulate the activity of the immune system, leading to a reduction in autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using (+/-)-2-Amino-2-desoxy-3-O-hexadecyl-glycerol in lab experiments is its ability to modulate the activity of various enzymes and signaling pathways in the body. This makes it a useful tool for studying the mechanisms of various diseases and for developing new therapies. However, one of the limitations of using (+/-)-2-Amino-2-desoxy-3-O-hexadecyl-glycerol is its potential toxicity. It is important to use appropriate safety precautions when working with this compound.

Future Directions

There are many potential future directions for research on (+/-)-2-Amino-2-desoxy-3-O-hexadecyl-glycerol. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in the treatment of autoimmune diseases such as multiple sclerosis and rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanism of action of (+/-)-2-Amino-2-desoxy-3-O-hexadecyl-glycerol and to develop new therapies based on this compound.

Synthesis Methods

The synthesis of (+/-)-2-Amino-2-desoxy-3-O-hexadecyl-glycerol involves the reaction of hexadecylamine with (+/-)-2-Amino-2-desoxy-3-O-hexadecyl-glycerolhingosine. The reaction is carried out in the presence of a catalyst and under specific conditions to ensure a high yield of the final product.

Scientific Research Applications

(+/-)-2-Amino-2-desoxy-3-O-hexadecyl-glycerol has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been shown to be effective in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.